2-(Isopropylthio)-5-nitrobenzonitrile

• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol
• IUPAC Name: 5-nitro-2-propan-2-ylsulfanylbenzonitrile
• InChI: InChI=1S/C10H10N2O2S/c1-7(2)15-10-4-3-9(12(13)14)5-8(10)6-11/h3-5,7H,1-2H3
• InChI Key: PXEIZTVQVDUEAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=C(C=C(C=C1)[N+](=O)[O-])C#N

Description

2-(Isopropylthio)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C10H10N2O2S and its molecular weight is 222.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-5-nitrobenzonitrile (2.5 g, 15.6 mmol) in DMF (50 mL) were added 2-propane thiol (1.74 mL, 18.6 mmol) and triethylamine (4.8 mL, 34.4 mmol). After stirring at ambient temperature for 1 h, the reaction mixture was poured into water (250 mL) and extracted with methylene chloride (3×50 mL). The organic layer was washed with water (2×) and brine, then dried over MgSO4 and concentrated to yield 2.98 g (86%) of 15A as a yellow oil which solidified upon standing.